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Compound Name: Distrontium,diacetate;hydrate
Cat. No.: B14761410
Get Quote
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Executive Summary

Operational Status:Non-Hazardous (GHS) but Regulated Waste (BMP).[1]

While Strontium Acetate Hydrate is often classified as non-hazardous under OSHA HCS and
CLP regulations, it must not be disposed of via sanitary sewer systems.[1] As a Senior
Application Scientist, | advise treating this substance as Class D (Inorganic Salt) Chemical
Waste.

The Core Logic: Although Strontium has low acute toxicity, it mimics Calcium in biological
systems and wastewater treatment pathways.[1] Unregulated drain disposal contributes to
heavy metal loading in Publicly Owned Treatment Works (POTW) sludge, potentially triggering
regulatory fines for your facility.[1]

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in a self-validating safety
protocol.
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Property Data Operational Implication

Stoichiometry: 1 Sr cation to 2
Molecular Formula .
Acetate anions.[1]

Critical: Spills will rapidly
dissolve; containment must be

Solubility (Water) ~400 g/L (High) ) )
immediate to prevent spread.

[1]

Compatible with basic and
pH (Agqueous) 7.0 — 9.0 (Weakly Alkaline) neutral waste streams.[1]
Incompatible with strong acids.

Not a federally listed
) ] hazardous waste, but often
RCRA Status Not Listed (P or U list) )
subject to state/local "Heavy

Metal" restrictions.[1]

Stable at room temperature.[1]
Thermal Stability Decomposes >380°C Releases acetone/carbonate

at extreme heat.[1]

Mechanism of Interaction[2]

e Acid Sensitivity: Upon contact with strong mineral acids (HCI, H2SOa), the acetate moiety
protonates to form Acetic Acid.[1] While not life-threatening, this releases pungent vapors
that can overwhelm ventilation systems and trigger false alarms in air quality sensors.

o Oxidizer Sensitivity: As an organic salt, the acetate portion is a fuel source.[1] Segregate
strictly from strong oxidizers (e.g., Perchlorates, Permanganates) to prevent exothermic
reactions.[1]

Waste Segregation Strategy

Effective disposal starts with segregation.[1] Mixing Strontium Acetate with incompatible
streams creates "Mixed Waste," which is exponentially more expensive and difficult to dispose
of.
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Workflow: Waste Stream Decision Tree

This logic gate ensures you place the chemical in the correct regulatory bin.

Waste Generation

Physical State?

Solid Waste Liquid Waste
(Powder/Crystals) (Aqueous/Solvent)

Pure/Wipes

Bin A: Solid Inorganic Salts Is it mixed with
(Label: Non-RCRA Strontium) Halogenated Solvents?

No Yes (DCM, Chloroform)

Bin B: Halogenated Waste

2
2l (High Disposal Cost)

No Yes

Bin C: Aqueous Metal Salts Bin D: Acid Waste

(Neutral pH) (Neutralize First)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Strontium Acetate waste streams to minimize disposal
costs and safety risks.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Expired Reagents or Spills)

Applicability: Pure powder, contaminated weigh boats, paper towels from spill cleanup.[1]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.[1]

o Labeling: Affix a "Non-Hazardous Chemical Waste" label.
o Constituents: "Strontium Acetate Hydrate, 99%".[1]
o Hazard Checkbox: Mark "Irritant” (precautionary).
o Accumulation: Keep container closed when not in use. Do not fill beyond 90% capacity.

» Disposal: Hand off to your facility’'s EHS (Environmental Health & Safety) team for
incineration or landfill in a chemically secure facility.[1]

Protocol B: Aqueous Solutions (Mother Liquor /
Reaction Byproducts)

Applicability: Dissolved strontium acetate in water or buffers.[1]
e pH Validation:
o Test the waste stream pH using a calibrated probe or strip.
o If pH < 5:[1] Slowly add Sodium Bicarbonate (

) or dilute NaOH to neutralize to pH 6-8.[1] This prevents off-gassing of acetic acid in the
waste drum.[1]

o Precipitation (Optional Volume Reduction):

o If generating large volumes (>20L), you can precipitate the Strontium by adding Sodium
Carbonate (

)-[1]
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o Reaction:

o Filter the solid

(dispose as Protocol A) and discharge the filtrate (check local regulations for Sodium
Acetate discharge). Note: Only perform this if authorized by local EHS.

o Standard Liquid Disposal:
o Pour into a carboy labeled "Aqueous Waste with Heavy Metals."[1]

o Do not mix with organic solvents (Acetone, Methanol) unless necessary, as this shifts the
waste classification to "Flammable/Mixed," increasing disposal costs by ~300%.[1]

Emergency Response: Spill Management

Because Strontium Acetate is highly water-soluble, a spill on a wet bench can spread rapidly.[1]

1. Assess Volume 2. Don PPE 3. Containment 4. Clean Surface
(<1kg = Lab Scale) (Nitrile Gloves, Goggles, N95) (Dry Sweep or Absorbent Pads) (Soap & Water Wash)

5. Label & Report

Click to download full resolution via product page
Figure 2: Immediate response workflow for laboratory-scale spills.
Step-by-Step Cleanup:

o Dry Spill: Do not wet the powder.[1] Use a dustpan and brush or a HEPA vacuum.[1] Wetting
it creates a sticky acetate film that is difficult to remove.[1]

o Wet Spill: Cover with absorbent pads or vermiculite.[1]

o Decontamination: Wipe the surface with a mild detergent and water.[1] Strontium acetate is
not persistent; simple washing removes residues effectively.

References & Regulatory Grounding[3][4][5]
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o National Research Council. (2011).[2] Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press.[2] (Standard for waste
segregation logic).

o Thermo Fisher Scientific. (2024). Safety Data Sheet: Strontium Acetate Hemihydrate.
(Source for physicochemical data and GHS classification). [1]

e U.S. Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Identification.
(Verification of non-listed status).

e American Chemical Society. (2023).[1] Identifying and Evaluating Hazards in Research
Laboratories. (Basis for risk assessment protocols). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. CAS 543-94-2: Strontium acetate | CymitQuimica [cymitquimica.com]

e 2. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards, Updated Version" at NAP.edu [nationalacademies.org]

» To cite this document: BenchChem. [Safe Handling and Disposal Protocol: Strontium Acetate
Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14761410/docs#safe-handling-and-disposal-protocol-
strontium-acetate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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